Cas no 4295-45-8 (2-Methoxy-11H-indolo[3,2-c]quinoline)

• Product Name: 2-Methoxy-11H-indolo[3,2-c]quinoline
• CAS No: 4295-45-8
• MF: C₁₆H₁₂N₂O
• MW: 248.27928352356
• CID: 1093035
• PubChem ID: 10999388
• Update Time: 2025-06-13

2-Methoxy-11H-indolo[3,2-c]quinoline Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-11H-indolo[3,2-c]quinoline
• D73231
• 4295-45-8
• CS-0062547

• Inchi： 1S/C16H12N2O/c1-19-10-6-7-14-12(8-10)16-13(9-17-14)11-4-2-3-5-15(11)18-16/h2-9,18H,1H3
• InChI Key： JGIGYQXWDYYTRL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C1=C(C=N2)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 248.09506
• Monoisotopic Mass: 248.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• PSA: 37.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Indoloquinolines

Additional information on 2-Methoxy-11H-indolo[3,2-c]quinoline

Comprehensive Overview of 2-Methoxy-11H-indolo[3,2-c]quinoline (CAS No. 4295-45-8): Properties, Applications, and Research Insights

2-Methoxy-11H-indolo[3,2-c]quinoline (CAS No. 4295-45-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This indoloquinoline derivative is characterized by its unique fused-ring structure, combining indole and quinoline moieties with a methoxy substituent. Its molecular formula is C₁₆H₁₂N₂O, and it exhibits a molecular weight of 248.28 g/mol. Researchers have explored its potential as a fluorescent probe, biological active scaffold, and photophysical material, aligning with current trends in drug discovery and optoelectronic applications.

The compound's structural features make it a promising candidate for anticancer research, a topic highly searched in scientific databases and AI-driven platforms like PubMed and Google Scholar. Recent studies suggest that 2-Methoxy-11H-indolo[3,2-c]quinoline may interact with DNA topoisomerases, a mechanism of interest in targeted cancer therapy. This aligns with the growing demand for small-molecule inhibitors in oncology, a frequently queried term in 2024. Its planar aromatic system also enables intercalation with nucleic acids, a property explored in biomolecular imaging applications.

From a synthetic chemistry perspective, the preparation of CAS 4295-45-8 typically involves Pictet-Spengler cyclization or palladium-catalyzed cross-coupling reactions, methodologies widely discussed in organic chemistry forums. The compound's solubility profile (moderate in polar aprotic solvents like DMSO) and stability under ambient conditions make it practical for laboratory use. These characteristics address common search queries regarding handling protocols and storage recommendations for research chemicals.

In materials science, the photoluminescent properties of 2-Methoxy-11H-indolo[3,2-c]quinoline have been investigated for potential use in organic light-emitting diodes (OLEDs), a trending topic in sustainable technology. Its extended π-conjugation system contributes to visible-range emission, with quantum yield studies showing promise for optoelectronic device integration. This application resonates with the increasing global focus on energy-efficient displays and green electronics.

Analytical characterization of this compound typically involves high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry—techniques frequently searched by analytical chemists. The methoxy group vibration at ~2830 cm⁻¹ in IR spectra serves as a distinctive fingerprint, while its UV-Vis absorption maxima around 350-400 nm facilitate quantitative analysis. Such technical details address common queries about compound verification methods in peer-reviewed literature.

Recent patent analyses reveal growing intellectual property activity surrounding indolo[3,2-c]quinoline derivatives, particularly in kinase inhibition and antimicrobial applications. The 2-methoxy substitution pattern in CAS 4295-45-8 appears crucial for bioactivity, as evidenced by structure-activity relationship (SAR) studies. This connects with frequent searches about structure-based drug design and medicinal chemistry optimization strategies in pharmaceutical development pipelines.

Environmental and safety assessments indicate that 2-Methoxy-11H-indolo[3,2-c]quinoline requires standard laboratory precautions, with no extraordinary hazards reported—a key consideration for researchers querying chemical safety profiles. Its biodegradability potential and ecotoxicological data remain active research areas, particularly given the current emphasis on green chemistry principles in synthetic workflows.

The commercial availability of 4295-45-8 through specialty chemical suppliers has increased in recent years, reflecting rising demand from both academic and industrial researchers. Pricing trends and bulk synthesis scalability frequently appear in procurement-related searches, highlighting the compound's transition from a research curiosity to a practically useful building block in chemical development.

Future research directions for this compound class may explore its chiral derivatives for asymmetric catalysis or investigate its supramolecular assembly properties for nanotechnology applications—both trending topics in advanced materials research. The continued interest in heterocyclic pharmacophores ensures that 2-Methoxy-11H-indolo[3,2-c]quinoline will remain relevant in multidisciplinary scientific investigations for years to come.